Cas no 2919961-94-5 (4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride)

• Product Name: 4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride
• CAS No: 2919961-94-5
• MF: C₇H₅BrCl₂N₂
• MW: 267.937998533249
• CID: 6784803
• PubChem ID: 167717465
• Update Time: 2025-08-05

4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-45162524
• AT40462
• 4-bromo-2-chloro-1H-1,3-benzodiazole hydrochloride
• 2919961-94-5
• 4-BROMO-2-CHLORO-1H-BENZO[D]IMIDAZOLE HYDROCHLORIDE
• 4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride

• Inchi： 1S/C7H4BrClN2.ClH/c8-4-2-1-3-5-6(4)11-7(9)10-5;/h1-3H,(H,10,11);1H
• InChI Key： GVNNXXVOBJFGSO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(N2)Cl.Cl

Computed Properties

• Exact Mass: 265.90132g/mol
• Monoisotopic Mass: 265.90132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride

Comprehensive Overview of 4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride (CAS No. 2919961-94-5)

4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride (CAS No. 2919961-94-5) is a specialized heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the benzimidazole core and halogen substituents, make it a valuable intermediate for developing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The growing demand for 4-Bromo-2-chloro-1H-benzo[D]imidazole derivatives aligns with current trends in precision medicine and small-molecule therapeutics. With the rise of AI-driven drug design, compounds like this are frequently explored in virtual screening and molecular docking studies. Its CAS number 2919961-94-5 is often searched in chemical databases, reflecting its relevance in academic and industrial settings. The hydrochloride salt form enhances solubility, a critical factor for bioavailability studies.

From a synthetic chemistry perspective, the 4-Bromo-2-chloro substitution pattern offers versatile reactivity for further functionalization. This characteristic is particularly valuable for constructing complex molecules in medicinal chemistry. Recent publications highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The compound’s benzimidazole scaffold is also studied for its electronic properties, which are relevant in materials science applications.

Analytical methods for characterizing 4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride typically involve HPLC, NMR, and mass spectrometry. These techniques ensure high purity, which is essential for reproducible research outcomes. Environmental and safety considerations are also part of its handling protocols, though it is not classified under hazardous categories. The compound’s stability under standard laboratory conditions makes it a practical choice for long-term studies.

In summary, 4-Bromo-2-chloro-1H-benzo[D]imidazole hydrochloride (CAS No. 2919961-94-5) represents a critical building block in modern chemistry. Its applications span drug development, materials science, and biochemical research, making it a compound of significant interest. As scientific advancements continue, its role in innovation is expected to expand further.